Cas no 851973-19-8 (8-Fluoro-6-methoxyquinolin-3-amine)

• Product Name: 8-Fluoro-6-methoxyquinolin-3-amine
• CAS No: 851973-19-8
• MF: C₁₀H₉FN₂O
• MW: 192.189665555954
• CID: 4821763
• Update Time: 2025-05-19

8-Fluoro-6-methoxyquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 8-FLUORO-6-METHOXYQUINOLIN-3-AMINE
• 8-Fluoro-6-methoxyquinolin-3-amine

• Inchi： 1S/C10H9FN2O/c1-14-8-3-6-2-7(12)5-13-10(6)9(11)4-8/h2-5H,12H2,1H3
• InChI Key： IKNMNQRXGONEJL-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=CC(=CN=C21)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• XLogP3: 1.6
• Topological Polar Surface Area: 48.1

Additional information on 8-Fluoro-6-methoxyquinolin-3-amine

8-Fluoro-6-methoxyquinolin-3-amine (CAS No. 851973-19-8): A Comprehensive Overview

8-Fluoro-6-methoxyquinolin-3-amine, identified by the CAS registry number CAS No. 851973-19-8, is a structurally unique compound belonging to the quinoline derivative family. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. The molecule features a quinoline backbone with a fluorine atom at position 8 and a methoxy group at position 6, along with an amine group at position 3. These functional groups confer the compound with distinctive chemical and biological properties.

The synthesis of 8-fluoroquinoline derivatives has been extensively studied, with researchers exploring various methodologies to optimize the yield and purity of these compounds. Recent advancements in catalytic processes and green chemistry have enabled more efficient syntheses of 8-fluoroquinolinamines, making them more accessible for large-scale applications. For instance, the use of transition metal catalysts, such as palladium complexes, has significantly improved the coupling reactions involved in constructing the quinoline skeleton.

In terms of biological activity, 8-fluoroquinolinamines have shown promising results in preclinical studies as potential candidates for drug development. The compound's ability to modulate key cellular pathways, such as kinase activity and receptor binding, has positioned it as a valuable tool in the study of various diseases, including cancer and neurodegenerative disorders. Recent research has highlighted its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells.

The electronic properties of quinaldine derivatives, including 8-fluoroquinolinamines, make them attractive candidates for applications in optoelectronics and sensor technology. The presence of electron-withdrawing groups like fluorine enhances the compound's conjugation and stability, which are critical for performance in devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Emerging studies have demonstrated that these compounds can serve as effective dopants in semiconducting polymers, improving their charge transport properties.

In addition to its chemical and biological significance, CAS No. 851973-19-8 has also found utility in academic research as a versatile building block for constructing more complex molecules. Its modular structure allows chemists to introduce additional functional groups at various positions on the quinoline ring, enabling the creation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying novel bioactive agents with potential therapeutic applications.

Looking ahead, the continued exploration of quinaldine derivatives like 8-fluoroquinolinamines is expected to yield further insights into their untapped potential. Collaborative efforts between chemists, biologists, and materials scientists are likely to drive innovation in this field, leading to breakthroughs that benefit diverse industries. As research progresses, it is anticipated that compounds like CAS No. 851973-19-8 will play an increasingly important role in advancing both scientific knowledge and practical applications.